Cas no 883727-41-1 (1,3-Benzenediamine,N,N-dimethyl-N'-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1,3-Benzenediamine,N,N-dimethyl-N'-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 883727-41-1
• MF: C₂₀H₂₇BN₂O₂
• MW: 338.251585245132
• CID: 1922270
• PubChem ID: 11508331
• Update Time: 2025-04-21

1,3-Benzenediamine,N,N-dimethyl-N'-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,N,N-dimethyl-N'-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-N,3-N-dimethyl-1-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,3-diamine
• N1,N1-DIMETHYL-N3-PHENYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL) BENZENE-1,3-DIAMINE
• 883727-41-1
• DTXSID00467790

• Inchi： 1S/C20H27BN2O2/c1-19(2)20(3,4)25-21(24-19)15-12-17(14-18(13-15)23(5)6)22-16-10-8-7-9-11-16/h7-14,22H,1-6H3
• InChI Key： SCNOGYPUWQHQES-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=C(C=2)N(C)C)NC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 338.2165583Da
• Monoisotopic Mass: 338.2165583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.7Ų